![molecular formula C23H36ClFN2O2 B6495184 1-[4-(2-fluorophenyl)piperazin-1-yl]-3-[(1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl)oxy]propan-2-ol;hydrochloride CAS No. 1217842-08-4](/img/structure/B6495184.png)
1-[4-(2-fluorophenyl)piperazin-1-yl]-3-[(1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl)oxy]propan-2-ol;hydrochloride
Overview
Description
1-[4-(2-fluorophenyl)piperazin-1-yl]-3-[(1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl)oxy]propan-2-ol;hydrochloride is a useful research compound. Its molecular formula is C23H36ClFN2O2 and its molecular weight is 427.0 g/mol. The purity is usually 95%.
The exact mass of the compound 1-[4-(2-fluorophenyl)piperazin-1-yl]-3-({1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}oxy)propan-2-ol dihydrochloride is 462.2216120 g/mol and the complexity rating of the compound is 537. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 1-(4-(2-fluorophenyl)piperazin-1-yl)propan-2-ol with 1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl chloride followed by the addition of hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "1-(4-(2-fluorophenyl)piperazin-1-yl)propan-2-ol", "1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl chloride", "Hydrochloric acid" ], "Reaction": [ "1. To a solution of 1-(4-(2-fluorophenyl)piperazin-1-yl)propan-2-ol in dichloromethane, add 1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl chloride and triethylamine.", "2. Stir the reaction mixture at room temperature for 24 hours.", "3. Filter the reaction mixture and concentrate the filtrate under reduced pressure.", "4. Dissolve the residue in hydrochloric acid and stir for 1 hour.", "5. Filter the resulting precipitate and wash with water.", "6. Dry the product under vacuum to obtain 1-[4-(2-fluorophenyl)piperazin-1-yl]-3-({1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}oxy)propan-2-ol dihydrochloride." ] } | |
CAS RN |
1217842-08-4 |
Molecular Formula |
C23H36ClFN2O2 |
Molecular Weight |
427.0 g/mol |
IUPAC Name |
1-[4-(2-fluorophenyl)piperazin-1-yl]-3-[(1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl)oxy]propan-2-ol;hydrochloride |
InChI |
InChI=1S/C23H35FN2O2.ClH/c1-22(2)17-8-9-23(22,3)21(14-17)28-16-18(27)15-25-10-12-26(13-11-25)20-7-5-4-6-19(20)24;/h4-7,17-18,21,27H,8-16H2,1-3H3;1H |
InChI Key |
FBYUODWMJJIBSE-UHFFFAOYSA-N |
SMILES |
CC1(C2CCC1(C(C2)OCC(CN3CCN(CC3)C4=CC=CC=C4F)O)C)C.Cl.Cl |
Canonical SMILES |
CC1(C2CCC1(C(C2)OCC(CN3CCN(CC3)C4=CC=CC=C4F)O)C)C.Cl |
Origin of Product |
United States |
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